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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of three key
dichlorobutene isomers: 3,4-dichloro-1-butene, cis-1,4-dichloro-2-butene, and trans-1,4-
dichloro-2-butene. These compounds are notable intermediates in industrial synthesis,
particularly in the production of chloroprene and adiponitrile.[1] Understanding their distinct
environmental fates and toxicological profiles is crucial for environmental risk assessment and
the development of sustainable chemical processes.

Executive Summary

Dichlorobutene isomers exhibit significant differences in their environmental behavior and
toxicity. 1,4-dichloro-2-butene is classified as a probable human carcinogen (EPA Group B2),
while data for other isomers is lacking.[2] All isomers are recognized as toxic and pose a risk to
aguatic ecosystems. Their environmental persistence is influenced by factors such as
hydrolysis, volatilization, and biodegradation, with notable differences among the isomers. This
guide synthesizes available quantitative data to facilitate a direct comparison of their
environmental impacts.

Data Presentation
Physicochemical Properties
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3,4-Dichloro-1- cis-1,4-Dichloro-2- trans-1,4-Dichloro-
Property

butene butene 2-butene
CAS Number 760-23-6 1476-11-5 110-57-6
Molecular Formula C4H6CI2 C4He6CI2 C4H6CI2
Molecular Weight (

124.99 124.99 124.99
g/mol)
Boiling Paint (°C) 118.6[3] 152.5 156.1
Melting Point (°C) -61[3] -48 1
Water Solubility

420[3] 580 850
(mg/L)
Vapor Pressure (mm

21.9[3] 4.09[4] 3.43

Hg at 25°C)

Environmental Fate

Parameter

3,4-Dichloro-1-
butene

cis-1,4-Dichloro-2-
butene

trans-1,4-Dichloro-
2-butene

Hydrolysis Half-life

Data not available

3.2 days (for 1,4-
dichloro-2-butene

mixture)[5]

3.2 days (for 1,4-
dichloro-2-butene

mixture)[5]

Soil Organic Carbon-
Water Partitioning
Coefficient (Koc)

Data not available

215 (for 1,4-dichloro-
2-butene)[5]

~215 (estimated)

Atmospheric Half-life

Data not available

~16 days (reaction

with ozone)[5]

~8 days (reaction with

ozone)[5]

Ecotoxicity
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. 3,4-Dichloro-1- cis-1,4-Dichloro-2- trans-1,4-dichloro-
Endpoint
butene butene 2-butene
Fish (LC50, 96h) Data not available Data not available Data not available
Daphnia (EC50, 48h) Data not available Data not available Data not available
Algae (EC50, 72h) Data not available Data not available Data not available

LC50: Lethal concentration for 50% of the test population. EC50: Effective concentration for
50% of the test population.

Human Health Hazard

1,4-Dichloro-2-butene

Endpoint 3,4-Dichloro-1-butene ) ]
(mixture of cis and trans)
] o ) Probable human carcinogen,
Carcinogenicity Data lacking, EPA Group D[2]
EPA Group B2[2]
Genotoxicity Mutagenic in bacteria Mutagenic in bacteria[6]

Experimental Protocols

The data presented in this guide are based on standardized experimental protocols, primarily
those established by the Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing

Acute aquatic toxicity is typically determined using OECD Test Guidelines 201, 202, and 203
for algae, daphnia, and fish, respectively.

o OECD 201: Alga, Growth Inhibition Test: This test exposes a population of green algae to the
test substance in a nutrient-rich medium for 72 hours. The endpoint is the inhibition of growth
(biomass) and growth rate, from which an EC50 value is calculated.

o OECD 202: Daphnia sp. Acute Immobilisation Test: Daphnia magna are exposed to the test
substance for 48 hours. The endpoint is immobilization, and the EC50 is the concentration at
which 50% of the daphnids are unable to swim.
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o OECD 203: Fish, Acute Toxicity Test: Fish, typically rainbow trout or zebrafish, are exposed
to the test substance for 96 hours in a semi-static or flow-through system. The endpoint is
mortality, and the LC50 is calculated.

Soil Sorption: Batch Equilibrium Method (OECD 106)

The soil organic carbon-water partitioning coefficient (Koc) is a measure of a chemical's
tendency to adsorb to soil and sediment. The batch equilibrium method involves shaking a
known mass of soil with a solution of the test substance of known concentration. After reaching
equilibrium, the concentration of the substance remaining in the solution is measured. The
amount adsorbed to the soil is calculated by difference, and the adsorption coefficient (Kd) is
determined. Koc is then calculated by normalizing Kd to the organic carbon content of the soil.

Ready Biodegradability (OECD 301)

A suite of six methods can be used to assess the ready biodegradability of a chemical. These
tests determine the extent to which a substance is mineralized by a mixed population of
microorganisms in an aerobic aqueous medium over 28 days. Common methods include:

e DOC Die-Away (OECD 301 A): Measures the decrease in dissolved organic carbon.
e CO2 Evolution (OECD 301 B): Measures the amount of carbon dioxide produced.

A substance is considered readily biodegradable if it meets a certain percentage of theoretical
mineralization within a 10-day window of the 28-day test.

Mandatory Visualization
Biodegradation and Toxicity Pathway

The following diagram illustrates a generalized pathway for the aerobic biodegradation of
dichlorobutene isomers and a simplified mechanism of their toxic action. The initial step in
biodegradation is often an oxidation reaction, while toxicity can be initiated by the formation of
reactive intermediates.
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Simplified Toxicity Pathway
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Aerobic Biodegradation Pathway

Dioxygenase CO2 +H20 + Cl-
Dichlorobutene Isomers Oxidation Chlorinated Intermediates Ring Cleavage Mineralization

Click to download full resolution via product page

Caption: Generalized pathways for dichlorobutene isomer biodegradation and toxicity.

Experimental Workflow for Aquatic Toxicity Testing

This workflow outlines the key steps involved in determining the acute aquatic toxicity of a
substance according to OECD guidelines.
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Caption: Workflow for determining acute aquatic toxicity.

Conclusion

The available data indicate that dichlorobutene isomers are hazardous to the environment and
human health. The 1,4-dichloro-2-butene isomer, in particular, is a concern due to its
classification as a probable human carcinogen. While there are significant data gaps for a
complete comparative risk assessment, this guide provides a foundational understanding of
their environmental impact. Further research is needed to fully characterize the environmental
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fate and toxicity of all isomers, which will support the development of safer chemical
alternatives and more effective risk management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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